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Compound of Interest

Compound Name: 5-Ethyl-2-methoxy-4-methylphenol

Cat. No.: B7981280

Get Quote

Executive Summary & Strategic Rationale
This technical guide details the synthesis of 5-Ethyl-2-methoxy-4-methylphenol (EMMP)

starting from the bio-renewable feedstock Vanillin. EMMP is a critical structural motif in the

development of antioxidants, phenolic lipids, and high-value flavor compounds.

The synthesis is designed around a Linear 3-Step Protocol that prioritizes regiochemical

control and yield optimization. Unlike direct alkylation methods which often suffer from poly-

substitution and poor selectivity, this route leverages the electronic directing effects of the

vanillin scaffold to install the ethyl group precisely at the C5 position.

Retrosynthetic Logic
Target: 5-Ethyl-2-methoxy-4-methylphenol.[1][2][3][4][5]

Disconnection: The ethyl group is installed via reduction of an acetyl group to avoid

carbocation rearrangement issues associated with direct ethylation.

Intermediate: 5-Acetyl-2-methoxy-4-methylphenol (5-Acetylcreosol).
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Scaffold: Creosol (2-methoxy-4-methylphenol), obtained from Vanillin.[6]

Chemical Pathway Visualization
The following diagram illustrates the reaction flow, highlighting the critical intermediate steps

and reagents.
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Figure 1: Step-wise synthetic pathway from Vanillin to 5-Ethyl-2-methoxy-4-methylphenol.[3]

Detailed Experimental Protocols
Step 1: Hydrodeoxygenation (HDO) of Vanillin to Creosol
Objective: Selective reduction of the aldehyde (C1) to a methyl group while preserving the

aromatic ring and methoxy/phenol functionality.

Mechanism: The reaction proceeds via the hydrogenation of the aldehyde to a benzyl

alcohol, followed by hydrogenolysis of the C-OH bond.[6]

Criticality: Complete conversion is essential to avoid competing side reactions in Step 2.

Protocol:

Charge: In a high-pressure autoclave (e.g., Parr reactor), dissolve Vanillin (15.2 g, 100

mmol) in Glacial Acetic Acid (150 mL).

Catalyst: Add 10% Pd/C (1.5 g). Note: The acidic solvent promotes hydrogenolysis of the

intermediate alcohol.

Reaction: Seal the reactor, purge with N₂ (3x), then charge with H₂ gas (40 bar). Heat to

80°C with vigorous stirring (800 rpm) for 6–8 hours.
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Workup: Cool to room temperature (RT). Filter the catalyst through a Celite pad (Caution:

Pd/C is pyrophoric; keep wet).

Purification: Concentrate the filtrate under reduced pressure. Dilute with EtOAc, wash with

sat. NaHCO₃ (to remove AcOH), brine, and dry over MgSO₄.

Yield: Distillation (bp 220°C) affords Creosol as a colorless oil (Typical Yield: 90–95%).

Step 2: Regioselective Friedel-Crafts Acetylation
Objective: Introduction of the acetyl group at the C5 position.

Regiochemistry Insight: Creosol has three open positions: 3, 5, and 6.

Pos 3: Sterically hindered (sandwiched between OMe and Me).

Pos 6: Ortho to OH.

Pos 5: Para to OMe.

Decision: The methoxy group is a strong para-director. Under Friedel-Crafts conditions,

substitution at C5 is electronically favored and sterically accessible [1].

Protocol:

Setup: Flame-dry a 500 mL 3-neck flask equipped with a reflux condenser, dropping funnel,

and N₂ inlet.

Solvation: Dissolve Creosol (13.8 g, 100 mmol) in dry Dichloromethane (DCM, 100 mL).

Lewis Acid: Cool to 0°C. Add Anhydrous AlCl₃ (29.3 g, 220 mmol) in portions. Note: >2

equivalents are required because the phenolic oxygen complexes with AlCl₃.

Acylation: Dropwise add Acetyl Chloride (8.6 g, 110 mmol) over 30 mins, maintaining temp

<5°C.

Reaction: Allow to warm to RT and stir for 4 hours. Monitor by TLC (System: Hexane/EtOAc

7:3).
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Quench: Pour the reaction mixture slowly onto Ice/HCl (200 g/50 mL). Stir for 30 mins to

decompose the Aluminum complex.

Isolation: Separate the organic layer. Extract aqueous layer with DCM (2 x 50 mL). Combine

organics, wash with water, brine, and dry (Na₂SO₄).

Product: Recrystallize from Ethanol/Hexane to obtain 5-Acetyl-2-methoxy-4-methylphenol

(Yield: 75–80%).

Step 3: Clemmensen Reduction to Target
Objective: Reduction of the C5-acetyl group to an ethyl group.

Why Clemmensen? Catalytic hydrogenation of aryl ketones can sometimes reduce the

aromatic ring or remove the benzylic oxygen. The Clemmensen reduction (Zn/HCl) is specific

for aryl ketones

alkyls.

Protocol:

Amalgam Preparation: In a flask, treat Zinc wool (20 g) with HgCl₂ (2 g) in dilute HCl (5 mL)

and water (30 mL) for 5 mins. Decant the liquid.

Reaction Assembly: To the amalgamated zinc, add water (15 mL), conc. HCl (35 mL),

Toluene (20 mL), and 5-Acetyl-creosol (9.0 g, 50 mmol).

Reflux: Heat the biphasic mixture to vigorous reflux for 6–8 hours. Add additional conc. HCl

(5 mL) every 2 hours to maintain acid strength.

Workup: Cool to RT. Separate the toluene layer. Extract the aqueous phase with Ether (2 x

30 mL).

Purification: Combine organic layers, wash with sat. NaHCO₃ (careful: gas evolution), water,

and brine. Dry over MgSO₄.

Final Product: Remove solvent. The crude oil can be purified via vacuum distillation or

column chromatography (Silica, Hexane/EtOAc 9:1) to yield 5-Ethyl-2-methoxy-4-
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methylphenol.[1][2][3][4]

Data Summary & Specifications
Parameter Value / Description

Final Product 5-Ethyl-2-methoxy-4-methylphenol

CAS Number 91055-37-7

Molecular Formula C₁₀H₁₄O₂

Molecular Weight 166.22 g/mol

Overall Yield ~55–65% (from Vanillin)

Appearance
Colorless to pale yellow viscous oil or low-

melting solid

Key ¹H NMR Signals 1.15 (t, 3H, -CH₂CH₃), 2.18 (s, 3H, Ar-CH₃),

2.55 (q, 2H, Ar-CH₂-), 3.85 (s, 3H, -OCH₃)

Troubleshooting & Optimization
Step 1 (HDO): If conversion is low, ensure the H₂ pressure is maintained >30 bar. Catalyst

poisoning by sulfur (from impure vanillin) is a common failure mode; use high-purity starting

material.

Step 2 (Acylation): If O-acylation (ester formation) is observed instead of C-acylation,

increase the temperature to 40°C or prolong the reaction time to encourage the Fries

rearrangement of the ester in situ to the thermodynamic C-acylated product [2].

Step 3 (Reduction): If the Clemmensen reduction yields incomplete conversion, the Wolff-

Kishner reduction (Hydrazine hydrate, KOH, diethylene glycol, 180°C) is a viable alternative,

provided the phenolic proton is accounted for (requires extra base).

References
Friedel–Crafts Acylation Mechanism & Selectivity.Organic Chemistry Portal. Available at:

[Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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